![molecular formula C22H13Cl2N3O5 B3295492 3-(2,4-dichlorobenzamido)-N-(4-nitrophenyl)benzofuran-2-carboxamide CAS No. 887898-68-2](/img/structure/B3295492.png)
3-(2,4-dichlorobenzamido)-N-(4-nitrophenyl)benzofuran-2-carboxamide
Overview
Description
3-(2,4-dichlorobenzamido)-N-(4-nitrophenyl)benzofuran-2-carboxamide, commonly known as DCB, is a synthetic compound that has been extensively studied for its biochemical and physiological effects. DCB is a member of the benzofuran family of compounds, which have been shown to have a wide range of biological activities.
Mechanism of Action
The mechanism of action of DCB is not fully understood, but it is believed to involve the inhibition of several signaling pathways that are involved in cancer cell growth and survival. DCB has been shown to inhibit the activity of several enzymes, including topoisomerase II, which is involved in DNA replication and repair. DCB has also been shown to inhibit the activity of several kinases, including Akt and ERK, which are involved in cell survival and proliferation.
Biochemical and Physiological Effects:
DCB has been shown to have a wide range of biochemical and physiological effects. In addition to its anti-cancer effects, DCB has been shown to have anti-inflammatory and anti-oxidant properties. DCB has also been shown to inhibit the activity of several enzymes and kinases, which may contribute to its anti-cancer effects.
Advantages and Limitations for Lab Experiments
One of the main advantages of DCB is its potential as an anti-cancer agent. DCB has been shown to inhibit the growth of various cancer cell lines and induce apoptosis in cancer cells. However, one of the limitations of DCB is its potential toxicity. DCB has been shown to have cytotoxic effects on normal cells, which may limit its use as an anti-cancer agent.
Future Directions
There are several future directions for research on DCB. One area of research is the development of more potent and selective DCB analogs that have less toxicity and greater anti-cancer activity. Another area of research is the investigation of the mechanism of action of DCB, including the identification of its molecular targets and signaling pathways. Finally, future research may focus on the use of DCB in combination with other anti-cancer agents to enhance its therapeutic efficacy.
In conclusion, DCB is a synthetic compound that has been extensively studied for its biochemical and physiological effects. DCB has potential as an anti-cancer agent, but its use is limited by its potential toxicity. Future research may focus on the development of more potent and selective DCB analogs, investigation of its mechanism of action, and the use of DCB in combination with other anti-cancer agents.
Scientific Research Applications
DCB has been extensively studied for its biological activities, including its potential as an anti-cancer agent. DCB has been shown to inhibit the growth of various cancer cell lines, including breast, lung, and prostate cancer cells. DCB has also been shown to induce apoptosis, or programmed cell death, in cancer cells. In addition, DCB has been shown to have anti-inflammatory and anti-oxidant properties, which may contribute to its anti-cancer effects.
properties
IUPAC Name |
3-[(2,4-dichlorobenzoyl)amino]-N-(4-nitrophenyl)-1-benzofuran-2-carboxamide | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H13Cl2N3O5/c23-12-5-10-15(17(24)11-12)21(28)26-19-16-3-1-2-4-18(16)32-20(19)22(29)25-13-6-8-14(9-7-13)27(30)31/h1-11H,(H,25,29)(H,26,28) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UDGWHHRDAWDAQO-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C2C(=C1)C(=C(O2)C(=O)NC3=CC=C(C=C3)[N+](=O)[O-])NC(=O)C4=C(C=C(C=C4)Cl)Cl | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H13Cl2N3O5 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
470.3 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.